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Compound of Interest

3,5-Dichlorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B046826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3,5-Dichlorophenylhydrazine hydrochloride (CAS No: 63352-99-8). The
information is intended to support research, synthesis, and drug development activities where
this compound is utilized as a key chemical intermediate.

Chemical Identity and Properties

3,5-Dichlorophenylhydrazine hydrochloride is a dichlorinated phenylhydrazine derivative,
commonly used as a building block in the synthesis of more complex molecules, including
those with potential therapeutic applications.[1][2]

Table 1: General and Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b046826?utm_src=pdf-interest
https://www.benchchem.com/product/b046826?utm_src=pdf-body
https://www.benchchem.com/product/b046826?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.thermofisher.com/order/catalog/product/A15127.06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CesH7ClI3Nz2 [3114]
Molecular Weight 213.49 g/mol [11[31[41[5]

White to cream or light yellow
Appearance ) [3]
crystalline powder

208-210 °C (with

Melting Point decomposition) [1]3][6]
Boiling Point 286.1 °C at 760 mmHg [31[7]
Flash Point 126.8 °C [3]
Solubility Soluble in water [3]

Store in a cool, dry, well-
ventilated area in a tightly

Storage _ . [31[7]
closed container. Keep in a

dark place.

Note on pKa: An experimental pKa value for 3,5-Dichlorophenylhydrazine hydrochloride is
not readily available in the reviewed literature. For context, the pKa of the unsubstituted
phenylhydrazine is approximately 5.21.[8] The presence of two electron-withdrawing chloro
groups on the phenyl ring is expected to decrease the basicity of the hydrazine moiety, thus
lowering the pKa relative to the parent compound.

Spectral Data

Detailed spectral data such as *H NMR, 3C NMR, IR, and mass spectrometry for 3,5-
Dichlorophenylhydrazine hydrochloride are not publicly available in the form of peak lists or
spectra. However, commercial suppliers indicate the availability of such data upon request.

Safety and Handling

3,5-Dichlorophenylhydrazine hydrochloride is classified as harmful and an irritant. It is
harmful if swallowed, inhaled, or in contact with skin, and causes skin, eye, and respiratory
irritation.[1][3]
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Table 2: Hazard and Safety Information

Identifier Description Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation), Skin Irritation, Eye
Hazard Class o N [1]

Irritation, Specific Target Organ

Toxicity (Single Exposure)

Signal Word Warning [1]

H302, H312, H332, H315,
Hazard Statements [1]
H319, H335

P261, P280, P301+P312,
Precautionary Statements P302+P352, P304+P340, [1]
P305+P351+P338

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust
mask, should be worn when handling this compound.[1] Work should be conducted in a well-
ventilated area.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of this
specific compound are not extensively published. However, standard methodologies for organic
compounds can be applied.

Synthesis of 3,5-Dichlorophenylhydrazine Hydrochloride

A general method for the preparation of 3,5-Dichlorophenylhydrazine hydrochloride involves
the reaction of phenylhydrazine with 3,5-dichlorobenzoyl chloride. The final product is then
crystallized through the addition of hydrochloric acid.[3]

Melting Point Determination

The melting point can be determined using a standard melting point apparatus. A small, dry
sample is packed into a capillary tube and heated at a slow, controlled rate. The temperature
range from the first appearance of liquid to the complete liquefaction of the solid is recorded.
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Solubility Assessment (Qualitative)

To determine solubility in a specific solvent, a small amount of 3,5-Dichlorophenylhydrazine

hydrochloride can be added to the solvent at a controlled temperature. The mixture is

agitated, and the dissolution of the solid is observed.

Spectroscopic Analysis

NMR Spectroscopy: For *H and 3C NMR analysis, the sample would be dissolved in a
suitable deuterated solvent (e.g., DMSO-de or D20). The spectra are then acquired on an
NMR spectrometer.[9][10]

FT-IR Spectroscopy: An infrared spectrum can be obtained by preparing a KBr pellet
containing a small amount of the finely ground solid sample or by using an Attenuated Total
Reflectance (ATR) accessory.[3][4][11]

Mass Spectrometry: Mass spectral data can be obtained using techniques such as
electrospray ionization (ESI) coupled with a mass analyzer. The sample is typically dissolved
in a suitable volatile solvent.[12][13][14]

Applications in Synthesis

3,5-Dichlorophenylhydrazine hydrochloride is primarily used as a reagent in organic

synthesis.[3] A notable application is in the synthesis of 2H-benzo[b][3][15]oxazin-3(4H)-one

derivatives, which have been investigated for their potential as anti-leukemic agents.[15][16]
[17]

Visualized Workflow: Synthesis and Application

As no direct biological signaling pathways involving 3,5-Dichlorophenylhydrazine

hydrochloride have been identified, the following diagrams illustrate its chemical synthesis

and a key synthetic application.
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Synthesis of 3,5-Dichlorophenylhydrazine HCI

Phenylhydrazine 3,5-Dichlorobenzoyl Chloride
Reacts with
Intermediate Product Hydrochloric Acid

Crystallization with

3,5-Dichlorophenylhydrazine
Hydrochloride

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dichlorophenylhydrazine Hydrochloride.

Application in Synthesis

3,5-Dichlorophenylhydrazine
Hydrochloride

N

Multi-step Synthesis

Other Reagents

2H-benzo[b][1,4]oxazin-3(4H)-one
Derivatives

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b046826?utm_src=pdf-body-img
https://www.benchchem.com/product/b046826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthetic application of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3,5-
Dichlorophenylhydrazine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046826#physicochemical-properties-of-3-5-
dichlorophenylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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